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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Procymidox-d5, a deuterated

analog of the fungicide Procymidone. The information presented herein is intended to support

research, analytical method development, and drug development activities by providing

detailed information on its chemical properties, its primary application as an internal standard,

and a representative analytical workflow.

Core Compound Data
Procymidox-d5 is a stable isotope-labeled version of Procymidone, a dicarboximide fungicide.

The incorporation of five deuterium atoms into the molecule makes it an ideal internal standard

for quantitative analysis of Procymidone in various matrices using isotope dilution mass

spectrometry (IDMS). This technique offers high accuracy and precision by correcting for matrix

effects and variations during sample preparation and analysis.
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Property Value Source

CAS Number

32809-16-8 (unlabelled); an

alternate CAS for a d6-labelled

version is 1346603-01-7

[1]

Molecular Formula C₁₃H₆D₅Cl₂NO₂ [1]

Molecular Weight 289.17 g/mol [1]

Synonyms

3-(3,5-Dichlorophenyl)-1,5-

dimethyl-3-

azabicyclo[3.1.0]hexane-2,4-

dione-d5

[1]

Application in Quantitative Analysis: Isotope
Dilution Mass Spectrometry
Procymidox-d5 is primarily utilized as an internal standard in analytical methods for the

precise quantification of Procymidone residues in various samples, including environmental

and agricultural products. The use of a stable isotope-labeled internal standard is considered a

best practice in analytical chemistry, particularly for chromatographic methods coupled with

mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The fundamental principle of isotope dilution mass spectrometry involves adding a known

amount of the isotopically labeled standard (Procymidox-d5) to the sample containing the

unlabeled analyte (Procymidone) at the beginning of the analytical procedure. The labeled and

unlabeled compounds are assumed to behave identically during extraction, cleanup, and

chromatographic separation. By measuring the ratio of the mass spectrometric signals of the

analyte to the internal standard, the concentration of the analyte in the original sample can be

accurately determined, compensating for any losses during sample processing.

Experimental Protocol: Quantification of
Procymidone in Food Matrices using GC-MS/MS
with Procymidox-d5 as an Internal Standard

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/380667252_Compound-Specific_Isotope_Analysis_Provides_Direct_Evidence_for_Identifying_the_Source_of_Residual_Pesticides_Diazinon_and_Procymidone_in_the_Soil-Plant_System
https://www.researchgate.net/publication/380667252_Compound-Specific_Isotope_Analysis_Provides_Direct_Evidence_for_Identifying_the_Source_of_Residual_Pesticides_Diazinon_and_Procymidone_in_the_Soil-Plant_System
https://www.researchgate.net/publication/380667252_Compound-Specific_Isotope_Analysis_Provides_Direct_Evidence_for_Identifying_the_Source_of_Residual_Pesticides_Diazinon_and_Procymidone_in_the_Soil-Plant_System
https://www.researchgate.net/publication/380667252_Compound-Specific_Isotope_Analysis_Provides_Direct_Evidence_for_Identifying_the_Source_of_Residual_Pesticides_Diazinon_and_Procymidone_in_the_Soil-Plant_System
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#in-depth-technical-guide-to-procymidox-d5-properties-applications-and-analytical-protocols
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#in-depth-technical-guide-to-procymidox-d5-properties-applications-and-analytical-protocols
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#in-depth-technical-guide-to-procymidox-d5-properties-applications-and-analytical-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following is a representative protocol for the determination of Procymidone in food

samples, such as green onions and garlic, adapted from established methodologies for

pesticide residue analysis. This protocol outlines the use of Procymidox-d5 as an internal

standard to ensure accurate quantification.

1. Sample Preparation and Extraction:

Homogenization: Weigh 10.0 g of a representative portion of the food sample into a 50 mL

centrifuge tube.

Internal Standard Spiking: Add a known amount of Procymidox-d5 solution in a suitable

solvent (e.g., acetonitrile) to the sample.

Extraction: Add 20 mL of acetonitrile to the tube. Homogenize the sample using a high-speed

blender for 2 minutes.

Salting Out: Add 6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate, and

shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

2. Sample Cleanup (Dispersive Solid-Phase Extraction - dSPE):

Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube

containing 150 mg of anhydrous magnesium sulfate and 50 mg of Primary Secondary Amine

(PSA) sorbent.

Vortex the tube for 30 seconds.

Centrifuge at 10,000 rpm for 2 minutes.

Filter the supernatant through a 0.22 µm filter into an autosampler vial for GC-MS/MS

analysis.

3. GC-MS/MS Analysis:

Gas Chromatograph (GC) Conditions:
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Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250 °C.

Oven Temperature Program: Start at 70 °C, hold for 2 minutes, ramp to 280 °C at 25

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Procymidone: Monitor appropriate precursor and product ions (e.g., as described in

relevant literature for specific instrumentation).

Procymidox-d5: Monitor the corresponding mass-shifted precursor and product ions.

4. Quantification:

Prepare a calibration curve using standards of unlabeled Procymidone at various

concentrations, with each standard containing the same fixed concentration of Procymidox-
d5 internal standard.

Plot the ratio of the peak area of Procymidone to the peak area of Procymidox-d5 against

the concentration of Procymidone.

Calculate the concentration of Procymidone in the samples by interpolating their peak area

ratios on the calibration curve.

Quantitative Data Summary
The following table presents hypothetical validation data for the analytical method described

above, demonstrating its performance characteristics.
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Parameter Green Onion Garlic

Linearity (R²) > 0.995 > 0.995

Limit of Quantification (LOQ) 0.01 mg/kg 0.01 mg/kg

Accuracy (Recovery %)

Spiked at 0.01 mg/kg 95 ± 5 92 ± 6

Spiked at 0.1 mg/kg 98 ± 4 96 ± 5

Spiked at 1.0 mg/kg 101 ± 3 99 ± 4

Precision (RSD %)

Intraday (n=5) < 5% < 6%

Interday (n=15) < 8% < 9%

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for the quantification of

Procymidone using Procymidox-d5 and the logical relationship of using an internal standard.
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Caption: Experimental workflow for Procymidone analysis.
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Caption: Logic of using an internal standard for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557640/docs#in-depth-technical-guide-to-
procymidox-d5-properties-applications-and-analytical-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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